Cas no 1226205-87-3 (3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine)

3-(1,3-Dioxaindan-5-yl)-3-methylbutan-1-amine is a specialized organic compound featuring a 1,3-dioxaindane core linked to a 3-methylbutylamine moiety. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and fine chemical synthesis. The presence of the dioxaindane group enhances stability, while the primary amine functionality allows for further derivatization, such as amide formation or reductive amination. Its balanced lipophilicity and steric properties may improve bioavailability in drug design applications. The compound is typically handled under inert conditions due to the amine group's sensitivity. Suitable for research-scale applications, it serves as a key intermediate in the development of bioactive molecules.
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine structure
1226205-87-3 structure
Product Name:3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
CAS No:1226205-87-3
MF:C12H17NO2
MW:207.268883466721
CID:6092116
PubChem ID:82077465
Update Time:2025-05-19

3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
    • EN300-1996388
    • 1226205-87-3
    • Inchi: 1S/C12H17NO2/c1-12(2,5-6-13)9-3-4-10-11(7-9)15-8-14-10/h3-4,7H,5-6,8,13H2,1-2H3
    • InChI Key: FPGRTMDIAMQIQR-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(C)(C)CCN

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.5Ų

3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1996388-1g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
1g
$1299.0 2023-09-16
Enamine
EN300-1996388-5g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
5g
$3770.0 2023-09-16
Enamine
EN300-1996388-10g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
10g
$5590.0 2023-09-16
Enamine
EN300-1996388-0.05g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
0.05g
$1091.0 2023-09-16
Enamine
EN300-1996388-0.1g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
0.1g
$1144.0 2023-09-16
Enamine
EN300-1996388-0.25g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
0.25g
$1196.0 2023-09-16
Enamine
EN300-1996388-0.5g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
0.5g
$1247.0 2023-09-16
Enamine
EN300-1996388-1.0g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
1g
$1299.0 2023-05-27
Enamine
EN300-1996388-2.5g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
2.5g
$2548.0 2023-09-16
Enamine
EN300-1996388-5.0g
3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
1226205-87-3
5g
$3770.0 2023-05-27

Additional information on 3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine (CAS No. 1226205-87-3): Properties, Applications, and Industry Insights

3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine (CAS No. 1226205-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,3-dioxaindane core with a 3-methylbutan-1-amine side chain, offering versatile reactivity and potential bioactivity. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like 3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine has surged, driven by advancements in precision medicine and green chemistry. The compound’s stability under physiological conditions and compatibility with cross-coupling reactions make it a valuable candidate for structure-activity relationship (SAR) studies. Notably, its low toxicity profile aligns with the industry’s shift toward safer synthetic routes, a topic frequently searched in AI-driven drug design forums.

The synthesis of CAS No. 1226205-87-3 typically involves multistep organic transformations, including Friedel-Crafts alkylation and reductive amination, which are widely discussed in academic literature and patent filings. Its chiral purity is critical for applications in asymmetric catalysis, a trending topic in pharmaceutical manufacturing circles. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its chemical identity, a common query among quality control professionals.

Beyond pharmaceuticals, 3-(1,3-dioxaindan-5-yl)-3-methylbutan-1-amine has potential in material science, particularly in designing polymeric coatings with enhanced thermal resistance. This aligns with growing interest in sustainable materials, as highlighted in SEO trends around eco-friendly additives. Its solubility in polar solvents further expands utility in formulation chemistry, addressing frequent searches about excipient compatibility.

Regulatory compliance for CAS No. 1226205-87-3 adheres to REACH and FDA guidelines, with no reported restrictions under global chemical inventories. This ensures its accessibility for research institutions and industrial laboratories, a key concern for procurement specialists. Storage recommendations emphasize anhydrous conditions to preserve its long-term stability, a detail often sought in chemical handling protocols.

Future prospects for this compound include exploration in neuroscience applications, leveraging its blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Collaborative studies between academia and biotech startups are expected to uncover novel derivatives, reflecting the compound’s adaptability to high-throughput screening platforms.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD